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Minecoside Minecoside Minecoside is a hydroxycinnamic acid. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 51005-44-8
VCID: VC0147124
InChI: InChI=1S/C25H30O13/c1-33-14-4-2-11(8-13(14)28)3-5-16(29)36-21-12-6-7-34-23(17(12)25(10-27)22(21)38-25)37-24-20(32)19(31)18(30)15(9-26)35-24/h2-8,12,15,17-24,26-28,30-32H,9-10H2,1H3/b5-3+/t12-,15-,17-,18-,19+,20-,21+,22+,23+,24+,25-/m1/s1
SMILES: COC1=C(C=C(C=C1)C=CC(=O)OC2C3C=COC(C3C4(C2O4)CO)OC5C(C(C(C(O5)CO)O)O)O)O
Molecular Formula: C25H30O13
Molecular Weight: 538.5 g/mol

Minecoside

CAS No.: 51005-44-8

Reference Standards

VCID: VC0147124

Molecular Formula: C25H30O13

Molecular Weight: 538.5 g/mol

Minecoside - 51005-44-8

CAS No. 51005-44-8
Product Name Minecoside
Molecular Formula C25H30O13
Molecular Weight 538.5 g/mol
IUPAC Name [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] (E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C25H30O13/c1-33-14-4-2-11(8-13(14)28)3-5-16(29)36-21-12-6-7-34-23(17(12)25(10-27)22(21)38-25)37-24-20(32)19(31)18(30)15(9-26)35-24/h2-8,12,15,17-24,26-28,30-32H,9-10H2,1H3/b5-3+/t12-,15-,17-,18-,19+,20-,21+,22+,23+,24+,25-/m1/s1
Standard InChIKey LRHHPZILMPIMIY-GGKKSNITSA-N
Isomeric SMILES COC1=C(C=C(C=C1)/C=C/C(=O)O[C@H]2[C@@H]3C=CO[C@H]([C@@H]3[C@@]4([C@H]2O4)CO)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O
SMILES COC1=C(C=C(C=C1)C=CC(=O)OC2C3C=COC(C3C4(C2O4)CO)OC5C(C(C(C(O5)CO)O)O)O)O
Canonical SMILES COC1=C(C=C(C=C1)C=CC(=O)OC2C3C=COC(C3C4(C2O4)CO)OC5C(C(C(C(O5)CO)O)O)O)O
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Description Minecoside is a hydroxycinnamic acid. It has a role as a metabolite.
PubChem Compound 12002015
Last Modified Nov 11 2021
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